Cas no 106308-41-2 (6-Desfluoro Rufinamide)

• Product Name: 6-Desfluoro Rufinamide
• CAS No: 106308-41-2
• MF: C₁₀H₉FN₄O
• MW: 220.203064680099
• CID: 836112
• PubChem ID: 21282647
• Update Time: 2025-05-20

6-Desfluoro Rufinamide Chemical and Physical Properties

Names and Identifiers

• Rufinamide Related Compound A
• 6-Desfluoro Rufinamide
• 1-(2-Fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide
• 1-[(2-fluorophenyl)methyl]triazole-4-carboxamide
• Desfluororufinamide
• UNII-646E5NT95T
• 1-[(2-Fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
• Rufinamide Related Compound A (25 mg) (1-(2-Fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide)
• 1H-1,2,3-Triazole-4-carboxamide, 1-((2-fluorophenyl)methyl)-
• 1-(2-Fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide; Rufinamide Related Compound A
• AKOS024258958
• 1-(2-Fluorobenzyl)-1H -1,2,3-triazole-4-carboxamide
• Q27263701
• 106308-41-2
• 646E5NT95T
• SCHEMBL9857405

• MDL： MFCD27966164
• Inchi： 1S/C10H9FN4O/c11-8-4-2-1-3-7(8)5-15-6-9(10(12)16)13-14-15/h1-4,6H,5H2,(H2,12,16)
• InChI Key： SWVCWRVIISPNQX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C=C(C(N)=O)N=N1

Computed Properties

• Exact Mass: 220.07600
• Monoisotopic Mass: 220.07603909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >232°C (dec.)
• Boiling Point: 484.3±55.0 °C at 760 mmHg
• Flash Point: 246.7±31.5 °C
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),
• PSA: 74.79000
• LogP: 1.44860
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Desfluoro Rufinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-Desfluoro Rufinamide

Introduction to 6-Desfluoro Rufinamide (CAS No. 106308-41-2) and Its Emerging Applications in Chemical Biology and Medicine

The compound 6-Desfluoro Rufinamide (CAS No. 106308-41-2) represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. As a derivative of Rufinamide, it has garnered considerable attention due to its unique structural properties and promising biological activities. This introduction delves into the chemical characteristics, pharmacological effects, and recent research advancements associated with this compound, highlighting its potential in addressing various medical challenges.

Chemical Structure and Properties

The molecular structure of 6-Desfluoro Rufinamide (CAS No. 106308-41-2) is characterized by a fluoro-substituted amide group attached to a benzene ring, which is a common motif in drug design aimed at enhancing bioavailability and metabolic stability. The presence of the fluoro atom at the 6-position introduces electronic and steric effects that modulate the compound's interactions with biological targets. Computational studies have demonstrated that this substitution pattern improves binding affinity to enzymes and receptors involved in critical metabolic pathways.

Pharmacological Profile

Research indicates that 6-Desfluoro Rufinamide exhibits notable pharmacological properties, particularly as an inhibitor of certain kinases and enzymes implicated in inflammation and neurodegenerative diseases. Preclinical studies have shown that it can selectively modulate the activity of these targets without significant off-target effects, suggesting a high therapeutic index. The compound's ability to penetrate the blood-brain barrier further enhances its potential for treating central nervous system disorders.

Emerging Research Findings

Recent advancements in the field have highlighted the role of 6-Desfluoro Rufinamide (CAS No. 106308-41-2) in combating drug-resistant pathogens. In vitro experiments have revealed its efficacy against Gram-negative bacteria by interfering with essential bacterial cell wall synthesis pathways. This mechanism of action presents a novel strategy for addressing rising antibiotic resistance issues, making it a valuable candidate for further clinical investigation.

In addition to its antimicrobial properties, studies have explored its potential in oncology. The compound has been shown to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting pro-survival signaling pathways. These findings are particularly intriguing as they suggest that 6-Desfluoro Rufinamide could serve as a foundation for developing combination therapies that synergize with existing chemotherapeutic agents.

Synthesis and Manufacturing Considerations

The synthesis of 6-Desfluoro Rufinamide (CAS No. 106308-41-2) involves multi-step organic reactions, including fluorination and amide bond formation, which must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up for industrial applications. Furthermore, green chemistry principles have been integrated into its synthesis to minimize environmental impact.

Regulatory and Clinical Status

Pursuant to stringent regulatory guidelines, 6-Desfluoro Rufinamide (CAS No. 106308-41-2) is undergoing rigorous preclinical testing before human trials can commence. Regulatory agencies have expressed interest in its potential due to preliminary data demonstrating safety and efficacy profiles comparable to or superior to existing treatments for several indications. The next phase involves formulation development to optimize drug delivery systems for different therapeutic applications.

Future Directions and Potential Applications

The future of 6-Desfluoro Rufinamide (CAS No. 106308-41-2) lies in expanding its therapeutic applications through interdisciplinary research collaborations. Investigations are underway to explore its role in treating metabolic disorders by modulating lipid biosynthesis pathways. Additionally, its anti-inflammatory properties make it a candidate for chronic disease management, such as rheumatoid arthritis and inflammatory bowel disease.

The compound's versatility also extends to veterinary medicine, where it shows promise in improving outcomes for companion animals suffering from similar conditions as humans. As research progresses, personalized medicine approaches may leverage genetic biomarkers to predict treatment responses tailored to individual patients receiving 6-Desfluoro Rufinamide.

In conclusion, 6-Desfluoro Rufinamide (CAS No. 106308-41-2) stands as a testament to the innovative potential of medicinal chemistry in addressing complex medical challenges. Its unique structural features, coupled with emerging research findings, position it as a cornerstone compound for future therapeutic developments across multiple disease areas.